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Compound of Interest

Compound Name: Lasmiditan

Cat. No.: B1674530 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring personal safety during the handling of chemical compounds is paramount. This guide

provides essential, immediate safety and logistical information for the proper handling and

disposal of Lasmiditan, a selective serotonin 5-HT1F receptor agonist. By adhering to these

procedural, step-by-step instructions, laboratories can maintain a safe environment and build a

culture of trust in chemical handling practices.

Hazard Identification and Occupational Exposure
Limits
Lasmiditan presents several hazards that necessitate careful handling. According to safety

data, it is harmful if swallowed, causes serious eye damage, may cause drowsiness or

dizziness, and is suspected of damaging an unborn child[1]. To mitigate these risks, specific

occupational exposure limits (OELs) have been established.

Parameter Value Source

Lilly (LEG) TWA (8hrs) 40 µg/m³ [1]

Lilly (LEG) TWA (12hrs) 25 µg/m³ [1]

TWA (Time-Weighted Average) indicates the average exposure over a specified period.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1674530?utm_src=pdf-interest
https://www.benchchem.com/product/b1674530?utm_src=pdf-body
https://www.benchchem.com/product/b1674530?utm_src=pdf-body
https://ehs.lilly.com/REYVOW%E2%84%A2%20(Lasmiditan).pdf
https://ehs.lilly.com/REYVOW%E2%84%A2%20(Lasmiditan).pdf
https://ehs.lilly.com/REYVOW%E2%84%A2%20(Lasmiditan).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is crucial when working with Lasmiditan.

The following flowchart outlines the decision-making process for ensuring adequate protection.
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Risk Assessment

PPE Selection

Specific Recommendations
Handling and Disposal

Start: Handling Lasmiditan

Assess Potential for Exposure
(e.g., dust, splash)

Use Engineering Controls
(e.g., fume hood, ventilated enclosure)

Always

Eye and Face Protection

Hand Protection

Safety glasses with side shields.
If splash or dust potential:

Goggles or face shield.

Body Protection

Chemical-resistant gloves.

Respiratory Protection

Impermeable body covering
(e.g., lab coat, coveralls).

Use a properly fitted, approved
air-purifying or air-fed respirator

if risk assessment indicates necessity
(e.g., exceeding OEL).

Follow Safe Handling Procedures

Dispose of waste in accordance
with local, regional, and

national regulations.

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) decision workflow for handling Lasmiditan.
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Detailed Experimental Protocols
Engineering Controls: It is recommended to handle Lasmiditan in a well-ventilated area.[1]

Appropriate engineering controls such as a fume hood, ventilated enclosure, local exhaust

ventilation, or a down-draft booth should be utilized, especially when open handling is

necessary[1]. Engineering controls are the primary means to control workplace exposures[1].

Eye and Face Protection: Safety glasses with side shields are recommended for all handling

procedures.[1] In situations with a potential for splashing or the generation of dust, more robust

protection such as goggles or a face shield should be worn[1].

Skin Protection: To minimize skin contact, chemical-resistant gloves and an impermeable body

covering, such as a lab coat or coveralls, are required.[1] Hands should be washed thoroughly

after handling the material[1].

Respiratory Protection: If a risk assessment indicates that inhalation of dust is possible or that

occupational exposure levels may be exceeded, a properly fitted, approved air-purifying or air-

fed respirator must be used[1].

Spill and Disposal Procedures
Accidental Release Measures: In the event of a spill, avoid generating dust.[1] Do not sweep. It

is recommended to use a vacuum cleaner equipped with a HEPA filter to collect the spilled

material.[1] If a vacuum is unavailable, lightly mist the material with water and then remove it by

mopping or wet wiping.[1] Ensure to wear the appropriate PPE during cleanup[1].

Disposal Plan: Lasmiditan and its containers must be disposed of in accordance with all

applicable local, regional, national, and international regulations.[1] Avoid discharging the

substance into drains, watercourses, or onto the ground[1]. For unused or expired medicine in

a non-laboratory setting, drug take-back programs are the preferred method of disposal. If such

programs are not available, the medicine, if not on the FDA flush list, can be mixed with an

unappealing substance like dirt or cat litter, placed in a sealed plastic bag, and then discarded

in the household trash.[2][3]

By implementing these safety protocols, research facilities can ensure the well-being of their

personnel while handling Lasmiditan and maintain a high standard of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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